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Compound of Interest

Compound Name: HLI373

Cat. No.: B1673312 Get Quote

Introduction
HLI373 is a potent and water-soluble inhibitor of the Hdm2 E3 ubiquitin ligase. By inhibiting

Hdm2, HLI373 prevents the ubiquitination and subsequent proteasomal degradation of the

tumor suppressor protein p53. This leads to the accumulation of p53 in cancer cells expressing

wild-type p53, triggering p53-dependent transcriptional activation and inducing apoptosis. A

significant advantage of HLI373 over its predecessors, the HLI98s, is its high solubility in

aqueous solutions, making it more amenable for both in vitro and potential in vivo applications.

This document provides a detailed protocol for the dissolution of HLI373 in Phosphate-Buffered

Saline (PBS) for use in cell-based experiments.

Physicochemical Properties of HLI373
A summary of the key physicochemical properties of HLI373 is provided in the table below for

easy reference. Researchers should always refer to the certificate of analysis provided by the

supplier for batch-specific information.
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Property Value Source

Chemical Name

5-[[3-

(Dimethylamino)propyl]amino]-

3,10-dimethyl-pyrimido[4,5-

b]quinoline-2,4(3H,10H)-dione

Molecular Formula

C₁₈H₂₃N₅O₂ (free base),

C₁₈H₂₃N₅O₂·2HCl

(dihydrochloride salt)

Molecular Weight

341.42 g/mol (free base),

414.33 g/mol (dihydrochloride

salt)

Appearance Solid powder

Solubility
Soluble in water (up to 100 mM

or 200 mM), PBS, and DMSO.

Purity Typically >98%

Storage (Solid)

Dry, dark, and at 0-4°C for

short term or -20°C for long

term.

Storage (Stock Solution)

0-4°C for short term (days to

weeks) or -20°C for long term

(months). Avoid repeated

freeze-thaw cycles.

HLI373 Signaling Pathway
HLI373 exerts its anti-cancer effects by modulating the p53 signaling pathway. The diagram

below illustrates the mechanism of action.
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HLI373 Mechanism of Action
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Experimental Workflow for HLI373 Preparation and Use
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To cite this document: BenchChem. [Application Note: Preparation of HLI373 in PBS for
Cellular Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673312#how-to-dissolve-hli373-in-pbs-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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